Cas no 129894-65-1 ((1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol)

(1S)-2-Amino-1-(2,4-dichlorophenyl)ethan-1-ol is a chiral β-amino alcohol compound featuring a 2,4-dichlorophenyl group and a primary amine functionality. This stereochemically defined building block (S-configuration at the chiral center) exhibits significant potential in asymmetric synthesis and pharmaceutical applications. The presence of both amino and hydroxyl groups on adjacent carbon atoms enables its use as a versatile precursor for heterocyclic compounds and chiral ligands. The electron-withdrawing dichloro substitution on the aromatic ring enhances the compound's stability while maintaining reactivity for further derivatization. Its rigid structure and polar functional groups contribute to improved binding characteristics in medicinal chemistry applications, particularly in the development of CNS-active compounds. The compound's well-defined stereochemistry makes it valuable for producing enantiomerically pure pharmaceuticals.
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol structure
129894-65-1 structure
Product Name:(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
CAS No:129894-65-1
MF:C8H9Cl2NO
MW:206.069160223007
CID:135822
PubChem ID:25895930
Update Time:2025-07-02

(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-1-(2,4-dichlorophenyl)ethanol
    • (1S)-2-amino-1-(2,4-dichlorophenyl)ethanol
    • Benzenemethanol, ?-(aminomethyl)-2,4-dichloro-,(S)-
    • Benzenemethanol, a-(aminomethyl)-2,4-dichloro-, (aS)-
    • BENZENEMETHANOL, A-(AMINOMETHYL)-2,4-DICHLORO-, (S)-
    • Benzenemethanol,a-(aminomethyl)-2,4-dichloro-,(S)
    • 4-dichloro-
    • a-(aMinoMethyl)-2
    • Benzenemethanol-(aminomethyl)-2,4-dichloro-,(S)-
    • (1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
    • EN300-1147180
    • 129894-65-1
    • AKOS017554699
    • DTXSID70649768
    • Inchi： 1S/C8H9Cl2NO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m1/s1
    • InChI Key： WTTIEVRVCBIEQJ-MRVPVSSYSA-N
    • SMILES： ClC1C=C(C=CC=1[C@@H](CN)O)Cl

Computed Properties

  • Exact Mass: 205.00600
  • Monoisotopic Mass: 205.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.391
  • Boiling Point: 354.1°C at 760 mmHg
  • Flash Point: 167.9°C
  • Refractive Index: 1.6
  • PSA: 46.25000
  • LogP: 2.68580

(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1147180-1.0g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1
1g
 $0.0 2023-06-09
Enamine
EN300-1147180-0.05g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
0.05g
 $707.0 2023-10-25
Enamine
EN300-1147180-0.1g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
0.1g
 $741.0 2023-10-25
Enamine
EN300-1147180-0.25g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
0.25g
 $774.0 2023-10-25
Enamine
EN300-1147180-0.5g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
0.5g
 $809.0 2023-10-25
Enamine
EN300-1147180-1g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
1g
 $842.0 2023-10-25
Enamine
EN300-1147180-2.5g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
2.5g
 $1650.0 2023-10-25
Enamine
EN300-1147180-5g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
5g
 $2443.0 2023-10-25
Enamine
EN300-1147180-10g
(1S)-2-amino-1-(2,4-dichlorophenyl)ethan-1-ol
 129894-65-1 95%
10g
 $3622.0 2023-10-25

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